Cas no 64358-14-1 (3-Chloro-4'-n-pentylbenzophenone)

• Product Name: 3-Chloro-4'-n-pentylbenzophenone
• CAS No: 64358-14-1
• MF: C₁₈H₁₉ClO
• MW: 286.795864343643
• MDL: MFCD09801677
• CID: 874671
• Update Time: 2026-04-29

3-Chloro-4'-n-pentylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-(4-pentylphenyl)methanone
• LogP
• 3-CHLORO-4'-N-PENTYLBENZOPHENONE
• 3-Chloro-4'-n-pentylbenzophenone

• MDL： MFCD09801677
• Inchi： InChI=1S/C18H19ClO/c1-2-3-4-6-14-9-11-15(12-10-14)18(20)16-7-5-8-17(19)13-16/h5,7-13H,2-4,6H2,1H3
• InChI Key： FCBLCKNXAVCPMA-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 286.11257
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 17.07

Additional information on 3-Chloro-4'-n-pentylbenzophenone

3-Chloro-4'-n-pentylbenzophenone: A Comprehensive Overview

The compound with CAS No. 64358-14-1, commonly referred to as 3-Chloro-4'-n-pentylbenzophenone, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzophenone backbone with specific substituents. The benzophenone moiety consists of two phenyl rings connected by a ketone group, while the 3-chloro and 4'-n-pentyl substituents add complexity and functionality to the molecule.

Recent studies have highlighted the importance of 3-Chloro-4'-n-pentylbenzophenone in various chemical reactions and applications. Researchers have explored its role in synthesizing advanced materials, such as organic semiconductors and functional polymers. The chlorine substituent at the 3-position of the benzene ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the n-pentyl group at the 4' position adds steric bulk and enhances solubility in organic solvents, making it suitable for applications in solution-based processes.

One of the most promising areas of research involving 3-Chloro-4'-n-pentylbenzophenone is its use in photovoltaic devices. Scientists have found that this compound can act as an electron acceptor in organic solar cells, contributing to improved charge separation and device efficiency. The combination of its electronic properties and structural flexibility makes it a valuable component in next-generation energy-harvesting technologies.

In addition to its electronic applications, 3-Chloro-4'-n-pentylbenzophenone has also been studied for its potential in medicinal chemistry. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. The molecule's unique structure allows it to interact with specific protein targets, making it a candidate for drug development.

The synthesis of 3-Chloro-4'-n-pentylbenzophenone typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural perspective, the molecule's benzophenone core provides a rigid framework that can be further functionalized for diverse applications. The strategic placement of substituents like the chlorine atom and n-pentyl chain allows for fine-tuning of physical and chemical properties, making it adaptable to various chemical environments.

In conclusion, 3-Chloro-4'-n-pentylbenzophenone (CAS No. 64358-14-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in advancing materials science, electronics, and medicinal chemistry.